Cas no 1186405-19-5 (2-(Trimethylsilyl)furo3,2-bpyridine-6-carbaldehyde Oxime)

• Product Name: 2-(Trimethylsilyl)furo3,2-bpyridine-6-carbaldehyde Oxime
• CAS No: 1186405-19-5
• MF: C₁₁H₁₄N₂O₂Si
• MW: 234.326563358307
• MDL: MFCD12922803
• CID: 1071379
• PubChem ID: 329772184
• Update Time: 2025-05-19

2-(Trimethylsilyl)furo3,2-bpyridine-6-carbaldehyde Oxime Chemical and Physical Properties

Names and Identifiers

• 2-(Trimethylsilyl)furo[3,2-b]pyridine-6-carbaldehyde oxime
• (E)-N-{[2-(trimethylsilyl)furo[3,2-b]pyridin-6-yl]methylidene}hydroxylamine
• A-6128
• AC1Q29TQ
• AK-55791
• MFCD12922803
• (NE)-N-[(2-trimethylsilylfuro[3,2-b]pyridin-6-yl)methylidene]hydroxylamine
• 1186405-19-5
• 2-(Trimethylsilyl)furo[3,2-b]pyridine-6-carbaldehydeoxime
• CS-0442091
• AKOS015840111
• (E)-2-(trimethylsilyl)furo[3,2-b]pyridine-6-carbaldehyde oxime
• 2-(Trimethylsilyl)furo[3,2-b]pyridine-6-carbaldehyde oxime, AldrichCPR
• 2-(Trimethylsilyl)furo3,2-bpyridine-6-carbaldehyde Oxime

• MDL： MFCD12922803
• Inchi： 1S/C11H14N2O2Si/c1-16(2,3)11-5-9-10(15-11)4-8(6-12-9)7-13-14/h4-7,14H,1-3H3/b13-7+
• InChI Key： CQNPYIXCRNPAEL-NTUHNPAUSA-N
• SMILES： [Si](C)(C)(C)C1=CC2=C(C=C(/C=N/O)C=N2)O1

Computed Properties

• Exact Mass: 234.082454228g/mol
• Monoisotopic Mass: 234.082454228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

2-(Trimethylsilyl)furo3,2-bpyridine-6-carbaldehyde Oxime Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(Trimethylsilyl)furo3,2-bpyridine-6-carbaldehyde Oxime

Comprehensive Overview of 2-(Trimethylsilyl)furo[3,2-b]pyridine-6-carbaldehyde Oxime (CAS No. 1186405-19-5)

2-(Trimethylsilyl)furo[3,2-b]pyridine-6-carbaldehyde Oxime (CAS No. 1186405-19-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of heterocyclic oximes, which are widely studied for their potential applications in drug discovery and material science. The presence of both furopyridine and trimethylsilyl moieties enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for high-purity organic intermediates like 2-(Trimethylsilyl)furo[3,2-b]pyridine-6-carbaldehyde Oxime has surged, driven by advancements in small-molecule therapeutics and catalysis. Researchers are particularly interested in its potential role in kinase inhibitor development, a hot topic in oncology research. The compound's ability to form stable complexes with transition metals also positions it as a candidate for ligand design in coordination chemistry.

The synthesis of 2-(Trimethylsilyl)furo[3,2-b]pyridine-6-carbaldehyde Oxime typically involves multi-step reactions, including Sonogashira coupling and oxime formation, which are frequently discussed in organic synthesis forums. Its CAS No. 1186405-19-5 serves as a critical identifier for procurement and regulatory compliance, especially in GMP-grade chemical production. Analytical techniques such as NMR spectroscopy and HPLC-MS are employed to verify its purity, a common query among quality control professionals.

From an industrial perspective, this compound aligns with the growing trend of green chemistry, as its derivatives may reduce waste in pharmaceutical manufacturing. Questions about its solubility in polar solvents and stability under ambient conditions are frequently searched in chemical databases, reflecting practical concerns in laboratory handling. Additionally, its molecular weight (263.36 g/mol) and logP value are key parameters for researchers optimizing ADMET properties in drug design.

The trimethylsilyl group in 2-(Trimethylsilyl)furo[3,2-b]pyridine-6-carbaldehyde Oxime offers unique advantages in protecting group strategies, a technique widely used in peptide synthesis. This feature has sparked discussions in medicinal chemistry communities about its potential to improve bioavailability of lead compounds. Furthermore, its crystal structure data (often queried in Cambridge Structural Database searches) provides insights into intermolecular interactions critical for co-crystal engineering.

As the pharmaceutical industry shifts toward fragment-based drug discovery, compounds like 2-(Trimethylsilyl)furo[3,2-b]pyridine-6-carbaldehyde Oxime gain prominence due to their molecular diversity. Recent patent literature highlights its utility in developing allosteric modulators for G-protein-coupled receptors (GPCRs), addressing a major focus area in neurological drug development. These applications make it a recurring subject in SciFinder and Reaxys search queries.

In material science, the furopyridine scaffold of this compound has shown promise in organic electronics, particularly in OLED materials research. Its conjugated π-system and oxime functional group enable tunable photophysical properties, a trending topic in optoelectronic device development. Computational chemists often investigate its HOMO-LUMO gap using DFT calculations, as evidenced by frequent citations in Journal of Physical Chemistry publications.

Quality assurance protocols for CAS No. 1186405-19-5 emphasize residual solvent analysis and heavy metal screening, reflecting stringent ICH guidelines compliance. These procedures are crucial for its use in clinical trial materials, where impurity profiling is mandatory. The compound's storage conditions (typically -20°C under inert atmosphere) and shelf life are practical considerations frequently searched by laboratory managers.

Emerging applications in bioconjugation chemistry leverage the oxime linkage of 2-(Trimethylsilyl)furo[3,2-b]pyridine-6-carbaldehyde Oxime for antibody-drug conjugate (ADC) development. This aligns with the booming targeted cancer therapy market, where search volumes for click chemistry reagents have increased by 300% since 2020. Its compatibility with bioorthogonal reactions makes it relevant to live-cell imaging studies as well.

From a regulatory standpoint, the compound's REACH compliance status and SDS documentation requirements are common concerns for EU-based researchers. Its thermodynamic properties (e.g., melting point and thermal decomposition profile) are essential data points for process safety evaluations in scale-up synthesis. These technical specifications are increasingly requested in custom synthesis inquiries from CDMO partners.